6-Chloro-2,3-diiodo-pyridine, 97%

• IUPAC Name: 6-chloro-2,3-diiodopyridine
• InChI: InChI=1S/C5H2ClI2N/c6-4-2-1-3(7)5(8)9-4/h1-2H
• InChI Key: ZCUGPXBCUWCXCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1I)I)Cl
• Molecular Formula: C5H2ClI2N
• Molecular Weight: 365.34 g/mol

Description

6-Chloro-2,3-diiodo-pyridine is a chemical compound with the molecular formula C5H2ClI2N and a molecular weight of 365.34. It is a derivative of pyridine, which is an aromatic heterocyclic compound.

Synthesis Analysis

The synthesis of pyridine derivatives, including 6-Chloro-2,3-diiodo-pyridine, involves various methods. For instance, one method involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C. Another method involves a nickel-catalyzed reductive coupling of bromopyridines with tertiary alkyl bromides.

Molecular Structure Analysis

The molecular structure of 6-Chloro-2,3-diiodo-pyridine consists of a pyridine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyridine ring is substituted at the 6th position with a chlorine atom and at the 2nd and 3rd positions with iodine atoms.

Chemical Reactions Analysis

Pyridine derivatives, including 6-Chloro-2,3-diiodo-pyridine, can undergo various chemical reactions. For example, they can participate in cross-coupling reactions with aryl bromides in the presence of Pd (OAc) 2 and (o-tolyl) 3 P. They can also undergo reactions such as oxidative coupling, intramolecular cyclization, and dehydro-aromatization.

Physical And Chemical Properties Analysis

6-Chloro-2,3-diiodo-pyridine has a predicted boiling point of 331.2±42.0 °C and a predicted density of 2.633±0.06 g/cm3. Its pKa is predicted to be -4.98±0.10.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thrombin Inhibition : Researchers have explored the use of 2-pyridone derivatives, including 6-Chloro-2,3-diiodo-pyridine, as potential anti-thrombin agents. .

Heterocyclic Synthesis

• Pyridone Synthesis via Pyridine Substrates : The synthetic method using pyridine substrates is efficient for producing 2-pyridones. .
• Metal-Catalyzed Cross-Coupling : Researchers have developed metal-catalyzed methods for 2-pyridone synthesis. .

Materials Science and Fluorescent Materials

• Fluorescent Properties : 2-pyridones, including 6-Chloro-2,3-diiodo-pyridine, exhibit fluorescence. .

Natural Products and Bioactive Compounds

• Diverse Applications : 2-pyridones find utility in various areas, including natural products and dyes. .

Related Heterocycles

• Imidazopyridines and Pyridopyrazines : While not directly about 6-Chloro-2,3-diiodo-pyridine, related heterocycles like imidazopyridines and pyridopyrazines are also prospective compounds for drug discovery. .

Safety and Hazards

While specific safety and hazard information for 6-Chloro-2,3-diiodo-pyridine was not found, it’s important to handle all chemical substances with care. They should be used only in a well-ventilated area, and direct contact with skin or eyes should be avoided.

Mechanism of Action

Target of Action

Pyrimidines, a class of compounds structurally similar to pyridines, are known to exhibit a range of pharmacological effects including anti-inflammatory activities . They inhibit the expression and activities of certain vital inflammatory mediators .

Mode of Action

Pyridines can be elaborated into substituted and functionalized structures based on organometallic chemistry . Organometallics, in this context, refers to polar reagents, i.e., those containing organoalkali or organoalkaline-earth metals, particularly organolithiums and organomagnesiums .

Result of Action

Related pyrimidinamine derivatives have shown excellent fungicidal activity , suggesting that 6-Chloro-2,3-diiodo-pyridine might have similar effects.